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Compound of Interest

Compound Name: Pirfenidone-d5

Cat. No.: B562115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for Pirfenidone-d5. The information is compiled to assist researchers and drug development

professionals in the safe handling, storage, and disposal of this compound.

Chemical and Physical Properties
Pirfenidone-d5 is a deuterated analog of Pirfenidone, an anti-fibrotic and anti-inflammatory

agent. The deuteration is intended to make it suitable as an internal standard for the

quantification of Pirfenidone in various analytical methods. While specific experimental data for

some physical properties of the deuterated form are not readily available, the properties are

expected to be very similar to those of Pirfenidone.
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Property Data

Chemical Name 5-methyl-1-(phenyl-d5)-2(1H)-pyridinone

Synonyms
5-methyl-1-(phenyl-2,3,4,5,6-d5)-2(1H)-

pyridinone

CAS Number 1020719-62-3

Molecular Formula C₁₂H₆D₅NO

Molecular Weight 190.25 g/mol

Appearance Solid

Solubility Soluble in Chloroform and Methanol

Toxicological Data
The toxicological properties of Pirfenidone-d5 have not been fully investigated. The following

data for the non-deuterated form, Pirfenidone, are provided as a close proxy. It is crucial to

handle Pirfenidone-d5 with the same level of caution as Pirfenidone.

Test Species
Route of
Administration

Result

LD50 (Acute Toxicity) Mouse Intraperitoneal (ip) 561 mg/kg

LD50 (Acute Toxicity) Mouse Oral (ig) 1112 mg/kg[1]

LD50 (Acute Toxicity) Rat Oral (ig) 1221 mg/kg[1]

Primary Irritant Effect - Skin No irritant effect

Primary Irritant Effect - Eye No irritating effect

Sensitization - -
No sensitizing effects

known

Carcinogenicity

(IARC)
- - Substance is not listed

Carcinogenicity (NTP) - - Substance is not listed
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Hazard Identification and Handling Precautions
Hazard Statement: H302 - Harmful if swallowed.

Signal Word: Warning

Precautionary Statements:

P264: Wash hands and any exposed skin thoroughly after handling.

P270: Do not eat, drink, or smoke when using this product.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P330: Rinse mouth.

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.

Personal Protective Equipment (PPE):
Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a laboratory coat.

Storage:
Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

Store away from strong oxidizing agents.

Experimental Protocols
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Detailed experimental safety studies specifically for Pirfenidone-d5 are not publicly available.

The following are generalized protocols based on standard methodologies for assessing the

safety of new chemical entities.

Acute Oral Toxicity Study (General Protocol)
Objective: To determine the acute oral toxicity (LD50) of a test substance.

Test System: Rodents (e.g., Wistar rats), typically young adults, nulliparous, and non-pregnant

females.

Methodology:

Animal Acclimatization: Animals are acclimated to the laboratory conditions for at least 5

days prior to the study.

Dose Preparation: The test substance is prepared in a suitable vehicle (e.g., corn oil).

Administration: A single dose of the test substance is administered to the animals by oral

gavage. A control group receives the vehicle only. Dosing is typically done in a stepwise

procedure using a limited number of animals per step.

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

Necropsy: At the end of the observation period, all animals are subjected to a gross

necropsy.

Data Analysis: The LD50 is calculated using appropriate statistical methods.

Dermal Irritation Study (General Protocol)
Objective: To assess the potential of a substance to cause skin irritation.

Test System: Albino rabbits.

Methodology:
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Animal Preparation: The fur on the dorsal area of the trunk of the animals is clipped 24 hours

before the test.

Application: A small amount of the test substance is applied to a small area of the clipped

skin. The treated area is then covered with a gauze patch.

Observation: The skin is examined for signs of erythema and edema at specified intervals

(e.g., 1, 24, 48, and 72 hours) after patch removal.

Scoring: The reactions are scored according to a standardized system (e.g., Draize scale).

Data Analysis: The mean scores for erythema and edema are calculated to determine the

irritation potential.
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Caption: Hazard Identification and Risk Mitigation Workflow.
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Caption: General Laboratory Workflow for Handling Chemical Compounds.

Ecological Information
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Data on the ecological effects of Pirfenidone-d5 are not readily available. It is recommended

to prevent the release of this compound into the environment.

Disposal Considerations
Dispose of Pirfenidone-d5 and any contaminated materials in accordance with all applicable

local, state, and federal regulations. This may involve incineration in a licensed hazardous

waste disposal facility. Do not allow the product to enter drains or waterways.

First-Aid Measures
If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician if

irritation persists.

In Case of Eye Contact: Flush eyes with water as a precaution for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing. Consult a physician if irritation

persists.

Disclaimer
This document is intended for informational purposes only and is not a substitute for a formal

Safety Data Sheet (SDS) provided by the manufacturer. Researchers should always consult

the SDS for the most current and complete information before handling any chemical. All

laboratory work should be conducted by trained professionals in a suitably equipped facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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